Cas no 2680812-81-9 (4-N-(pyridin-3-yl)acetamidobenzoic acid)

• Product Name: 4-N-(pyridin-3-yl)acetamidobenzoic acid
• CAS No: 2680812-81-9
• MF: C₁₄H₁₂N₂O₃
• MW: 256.256683349609
• CID: 5649955
• PubChem ID: 165920527
• Update Time: 2025-06-09

4-N-(pyridin-3-yl)acetamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280041
• 4-[N-(pyridin-3-yl)acetamido]benzoic acid
• 2680812-81-9
• 4-N-(pyridin-3-yl)acetamidobenzoic acid

• Inchi： 1S/C14H12N2O3/c1-10(17)16(13-3-2-8-15-9-13)12-6-4-11(5-7-12)14(18)19/h2-9H,1H3,(H,18,19)
• InChI Key： TTYNWEKZSFWHOT-UHFFFAOYSA-N
• SMILES： O=C(C)N(C1C=NC=CC=1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 256.08479225g/mol
• Monoisotopic Mass: 256.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 4-N-(pyridin-3-yl)acetamidobenzoic acid

Introduction to 4-N-(pyridin-3-yl)acetamidobenzoic acid (CAS No. 2680812-81-9)

4-N-(pyridin-3-yl)acetamidobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680812-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural integration of a pyridine ring and an acetamide functional group. The unique arrangement of these chemical moieties imparts distinct pharmacological properties, making it a subject of extensive study for potential therapeutic applications.

The molecular structure of 4-N-(pyridin-3-yl)acetamidobenzoic acid consists of a benzoic acid core substituted with an acetamide group at the 4-position, linked to a pyridine ring at the 3-position of the acetamide. This configuration creates a molecule with potential interactions at multiple biological targets, which is a key consideration in drug design. The presence of the pyridine moiety enhances hydrogen bonding capabilities, while the benzoic acid moiety contributes to lipophilicity and metabolic stability, factors that are crucial for drug efficacy and bioavailability.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that compounds within this class exhibit properties such as anti-inflammatory, antioxidant, and antimicrobial effects. The specific substitution pattern in 4-N-(pyridin-3-yl)acetamidobenzoic acid may confer additional pharmacological advantages, such as improved binding affinity to biological receptors or enhanced metabolic pathways. These attributes make it an attractive candidate for further investigation in drug development.

One of the most compelling aspects of 4-N-(pyridin-3-yl)acetamidobenzoic acid is its potential role in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, neurodegenerative conditions, and autoimmune diseases. Research has shown that certain benzoic acid derivatives can inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase (COX) and lipoxygenase (LOX). The pyridine ring in 4-N-(pyridin-3-yl)acetamidobenzoic acid may further enhance its ability to interact with these enzymes, potentially leading to more effective anti-inflammatory activity.

Furthermore, the compound's structure suggests potential applications in antioxidant therapy. Oxidative stress, resulting from an imbalance between free radicals and antioxidants, contributes to cellular damage and is implicated in various pathological conditions. Benzoic acid derivatives are known to possess antioxidant properties by scavenging reactive oxygen species (ROS) and modulating antioxidant enzyme activity. The unique chemical composition of 4-N-(pyridin-3-yl)acetamidobenzoic acid may enhance its radical-scavenging capabilities, making it a promising candidate for therapeutic intervention in oxidative stress-related diseases.

The pharmacokinetic profile of 4-N-(pyridin-3-yl)acetamidobenzoic acid is another critical area of interest. The benzoic acid moiety typically contributes to good oral bioavailability, while the pyridine ring may influence metabolic pathways through interactions with cytochrome P450 enzymes. Understanding these interactions is essential for optimizing drug delivery and minimizing potential side effects. Preclinical studies have begun to explore the pharmacokinetic behavior of this compound, providing insights into its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET).

In academic research circles, 4-N-(pyridin-3-yl)acetamidobenzoic acid has been studied for its potential role in central nervous system (CNS) disorders. The pyridine ring is known to cross the blood-brain barrier (BBB), which is a significant advantage for CNS-targeted therapies. Early studies suggest that this compound may exhibit neuroprotective effects by modulating neurotransmitter systems or inhibiting neurotoxic pathways. These findings open up new avenues for investigating treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's structural features also make it a valuable scaffold for designing novel therapeutic agents. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of 4-N-(pyridin-3-yl)acetamidobenzoic acid to target specific disease mechanisms more effectively. This flexibility underscores its importance as a building block in medicinal chemistry.

Recent advancements in computational chemistry have accelerated the discovery process for compounds like 4-N-(pyridin-3-yl)acetamidobenzoic acid. Molecular modeling techniques allow researchers to predict how a molecule will interact with biological targets before conducting expensive wet-lab experiments. These simulations have helped identify promising derivatives with enhanced binding affinity or improved pharmacokinetic profiles.

The synthesis of 4-N-(pyridin-3-yl)acetamidobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic transformations have been particularly useful in constructing the complex framework of this compound.

Ethical considerations are paramount in pharmaceutical research involving compounds like 4-N-(pyridin-3-yl)acetamidobenzoic acid. Ensuring that all studies are conducted with appropriate regulatory oversight and adherence to ethical guidelines is essential for protecting human subjects and maintaining public trust in scientific research.

The future prospects for 4-N-(pyridin-3-yl)acetamidobenzoic acid are promising, with ongoing research aimed at elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.